![molecular formula C19H14Cl2N2O2 B2519092 N-(3-chlorophenyl)-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide CAS No. 941885-10-5](/img/structure/B2519092.png)
N-(3-chlorophenyl)-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide
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Description
N-(3-chlorophenyl)-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide, also known as CCMI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CCMI is a member of the pyridinecarboxamide family, which is known for its ability to modulate various biological pathways.
Scientific Research Applications
Chemical Synthesis and Characterization
The research on chemical compounds similar to N-(3-chlorophenyl)-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide primarily focuses on their synthesis, characterization, and potential biological activities. For instance, novel derivatives of 1,2,3,4-tetrahydropyrimidine-2-thiones and their thiazolo[3,2-a]pyrimidine derivatives were synthesized, showing significant antimicrobial activities against bacterial and fungal strains (Akbari et al., 2008). Similarly, compounds based on the structure of N-(4-chlorophenyl)pyridine-3-carboxamide demonstrated potential interaction landscapes through physicochemical studies and single crystal structures, revealing insights into their electronic properties and interaction environments (Gallagher et al., 2022).
Antimicrobial and Antifungal Properties
A series of novel 1,3-diaryl pyrazole bearing 2-oxopyridine-3,5-dicarbonitrile derivatives exhibited potential antimicrobial and antifungal properties, synthesized via cyclization processes (Khalifa et al., 2017). Furthermore, multicomponent synthesis of 3-amino-2-aroyl(alkoxycarbonyl, arylcarbamoyl)-4-aryl(hetaryl)-5-arylcarbamoyl-6-methylthieno[2,3-b]pyridines was developed, yielding functionalized thieno[2,3-b]pyridines with potential antimicrobial activities, highlighting the versatility of this chemical framework in synthesizing bioactive molecules (Dyachenko et al., 2019).
Structural Analysis and Drug Design
The crystal structure of compounds similar to this compound has been extensively studied to understand their molecular interactions and design potential drug candidates. For example, the crystal structure and molecular modeling of Methyl 6-chloro-4-(2-chlorophenyl)-5-formyl-2-methyl-1, 4-dihydropyridine-3-carboxylate provided valuable insights into its structural characteristics and potential for designing more effective compounds (De Armas et al., 2000).
Properties
IUPAC Name |
N-(3-chlorophenyl)-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N2O2/c20-15-4-1-3-13(9-15)11-23-12-14(7-8-18(23)24)19(25)22-17-6-2-5-16(21)10-17/h1-10,12H,11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAYGPIROGDRSLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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